8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one is a nitrogen-rich tricyclic system featuring seven nitrogen atoms (heptazatricyclo) and two aromatic substituents: a 4-bromophenyl group (electron-withdrawing) and a 3,4-dimethoxyphenyl group (electron-donating). Structural elucidation of such polyaza-tricyclic compounds typically relies on advanced spectroscopic techniques, including $ ^1H $-NMR, $ ^{13}C $-NMR, and X-ray crystallography .
Properties
Molecular Formula |
C20H16BrN7O3 |
|---|---|
Molecular Weight |
482.3 g/mol |
IUPAC Name |
8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one |
InChI |
InChI=1S/C20H16BrN7O3/c1-30-13-8-5-11(9-14(13)31-2)16-15-17(19(29)24-23-16)22-20-25-26-27-28(20)18(15)10-3-6-12(21)7-4-10/h3-9,18H,1-2H3,(H,24,29)(H,22,25,27) |
InChI Key |
PKMKEUKTYWIEHM-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC=C(C=C5)Br)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analog 1: 12-(4-Methoxyphenyl)-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene
Key Features :
Comparison with Target Compound :
- Nitrogen Content : The hexaazatricyclo system (6 N) versus heptazatricyclo (7 N) may lead to differences in hydrogen-bonding capacity and solubility.
- Substituent Effects : The absence of bromine and the presence of a single methoxy group in this analog reduce electron-withdrawing effects compared to the target compound’s bromophenyl and dimethoxyphenyl groups.
Structural Analog 2: 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6
Key Features :
- Ring System : Tetracyclic with sulfur (3,7-dithia) and nitrogen (5-aza) heteroatoms.
- Substituents : 4-Methoxyphenyl group.
Comparison with Target Compound :
- Heteroatom Composition : Sulfur atoms in the tetracyclic system may enhance lipophilicity compared to the nitrogen-dominant target compound.
- Bioactivity Implications : Sulfur-containing heterocycles often exhibit distinct reactivity profiles (e.g., nucleophilic susceptibility) versus nitrogen-rich systems.
Structural Analog 3: Isorhamnetin-3-O-glycoside (from Zygophyllum fabago)
Key Features :
Comparison with Target Compound :
- Functional Groups : The glycoside’s hydroxyl and sugar units contrast sharply with the bromophenyl/dimethoxyphenyl substituents, suggesting divergent solubility and pharmacokinetic behavior.
- Biological Relevance: Flavonoids like Isorhamnetin-3-O-glycoside are often antioxidants, whereas polyaza-tricyclic compounds may target enzyme active sites.
Tabulated Comparison of Key Properties
Research Findings and Implications
- Electronic Effects : The bromophenyl group in the target compound may enhance electrophilic reactivity compared to analogs with only methoxy substituents .
- Solubility : The high nitrogen content likely increases polarity, improving aqueous solubility relative to sulfur-containing analogs .
- Crystallography : Structural rigidity in polyaza-tricyclic systems (e.g., hexaazatricyclo analog) supports stable crystal packing, as seen in X-ray data .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
